Cas no 592542-58-0 (N,n-bis(tert-butoxycarbonyl)thiourea)

• Product Name: N,n-bis(tert-butoxycarbonyl)thiourea
• CAS No: 592542-58-0
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 2191602
• PubChem ID: 22024189
• Update Time: 2025-04-21

N,n-bis(tert-butoxycarbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N,n-bis(tert-butoxycarbonyl)thiourea
• n,n-bis-t-butoxycarbonylthiourea
• SCHEMBL875383
• AKOS025149292
• bis-boc-isothiourea
• 592542-58-0
• DB-320576

• Inchi： 1S/C11H20N2O4S/c1-10(2,3)16-8(14)13(7(12)18)9(15)17-11(4,5)6/h1-6H3,(H2,12,18)
• InChI Key： GCMMHBRAPKXXJF-UHFFFAOYSA-N
• SMILES： S=C(N)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.114
• Monoisotopic Mass: 276.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 2.6